Cas no 827-51-0 (Acetonitrile, (nitrosophenylamino)-)

• Product name: Acetonitrile, (nitrosophenylamino)-
• CAS No: 827-51-0
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 684158
• PubChem ID: 71417432

Acetonitrile, (nitrosophenylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, (nitrosophenylamino)-
• N-(cyanomethyl)-N-phenylnitrous amide
• 827-51-0
• DTXSID10836771

• Inchi： InChI=1S/C8H7N3O/c9-6-7-11(10-12)8-4-2-1-3-5-8/h1-5H,7H2
• InChI Key： HQMJFKVILSRUNZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N(CC#N)N=O

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines